Cas no 116668-49-6 (3,6-dimethylocta-2,6-diene)

• Product Name: 3,6-dimethylocta-2,6-diene
• CAS No: 116668-49-6
• MF: C₁₀H₁₈
• MW: 138.249923229218
• CID: 2614942
• PubChem ID: 53425375
• Update Time: 2025-04-21

3,6-dimethylocta-2,6-diene Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethylocta-2,6-diene
• DTXSID80698868
• 116668-49-6

• Inchi： 1S/C10H18/c1-5-9(3)7-8-10(4)6-2/h5-6H,7-8H2,1-4H3
• InChI Key： LTZABYZUYVJLDA-UHFFFAOYSA-N
• SMILES： C(C(=CC)C)CC(=CC)C

Computed Properties

• Exact Mass: 138.141
• Monoisotopic Mass: 138.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.1

Experimental Properties

• Density: 0.7767
• Melting Point: -69.6°C (estimate)
• Boiling Point: 173.7°C (estimate)